Cas no 2228917-14-2 (4-(3-bromophenyl)butanimidamide)
4-(3-bromophenyl)butanimidamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromophenyl)butanimidamide
- 2228917-14-2
- EN300-1919446
-
- Inchi: 1S/C10H13BrN2/c11-9-5-1-3-8(7-9)4-2-6-10(12)13/h1,3,5,7H,2,4,6H2,(H3,12,13)
- InChI Key: YWEUDBXWYAYKBF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCCC(=N)N
Computed Properties
- Exact Mass: 240.02621g/mol
- Monoisotopic Mass: 240.02621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.9Ų
4-(3-bromophenyl)butanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919446-0.05g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 0.05g |
$851.0 | 2023-09-17 | ||
| Enamine | EN300-1919446-0.1g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 0.1g |
$892.0 | 2023-09-17 | ||
| Enamine | EN300-1919446-0.25g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 0.25g |
$933.0 | 2023-09-17 | ||
| Enamine | EN300-1919446-0.5g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 0.5g |
$974.0 | 2023-09-17 | ||
| Enamine | EN300-1919446-1.0g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1919446-2.5g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 2.5g |
$1988.0 | 2023-09-17 | ||
| Enamine | EN300-1919446-5.0g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 5g |
$2940.0 | 2023-06-02 | ||
| Enamine | EN300-1919446-10.0g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 10g |
$4360.0 | 2023-06-02 | ||
| Enamine | EN300-1919446-1g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 1g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1919446-5g |
4-(3-bromophenyl)butanimidamide |
2228917-14-2 | 5g |
$2940.0 | 2023-09-17 |
4-(3-bromophenyl)butanimidamide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 4-(3-bromophenyl)butanimidamide
4-(3-Bromophenyl)Butanimidamide: A Comprehensive Overview
The compound with CAS No. 2228917-14-2, known as 4-(3-bromophenyl)butanimidamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with an imidamide moiety. The bromophenyl group, specifically at the 3-position of the phenyl ring, imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.
Recent studies have highlighted the potential of 4-(3-bromophenyl)butanimidamide in drug discovery. The imidamide functional group is known for its ability to form hydrogen bonds, which is crucial for molecular recognition in biological systems. This property makes 4-(3-bromophenyl)butanimidamide a promising candidate for designing bioactive molecules targeting specific proteins or enzymes. Researchers have explored its role as a lead compound in developing inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.
The synthesis of 4-(3-bromophenyl)butanimidamide involves a multi-step process that typically starts with the bromination of acetanilide derivatives. The introduction of the bromine atom at the para position of the phenyl ring is a critical step, as it significantly influences the electronic environment of the molecule. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.
In terms of physical properties, 4-(3-bromophenyl)butanimidamide exhibits a melting point around 180°C, which is indicative of its crystalline nature. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy. These properties are essential for its characterization and application in research settings.
One of the most exciting developments involving 4-(3-bromophenyl)butanimidamide is its use in click chemistry applications. The presence of both aromatic and imidamide functionalities allows for versatile click reactions, enabling the construction of complex molecular architectures with high efficiency. This has opened new avenues for drug delivery systems and materials science.
Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 4-(3-bromophenyl)butanimidamide. Density functional theory (DFT) calculations have revealed that the molecule's conjugated system contributes to its stability and reactivity towards nucleophilic attack. These findings are valuable for predicting its behavior in different chemical environments.
In conclusion, 4-(3-bromophenyl)butanimidamide (CAS No. 2228917-14-2) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a key player in the development of novel therapeutic agents and advanced materials.
2228917-14-2 (4-(3-bromophenyl)butanimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)